Cas no 2680898-39-7 (benzyl N-(4-bromo-2-iodophenyl)methylcarbamate)

• Product Name: benzyl N-(4-bromo-2-iodophenyl)methylcarbamate
• CAS No: 2680898-39-7
• MF: C₁₅H₁₃BrINO₂
• MW: 446.077695608139
• CID: 5628276
• PubChem ID: 165930129
• Update Time: 2025-05-20

benzyl N-(4-bromo-2-iodophenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680898-39-7
• EN300-28304366
• benzyl N-[(4-bromo-2-iodophenyl)methyl]carbamate
• benzyl N-(4-bromo-2-iodophenyl)methylcarbamate

• Inchi： 1S/C15H13BrINO2/c16-13-7-6-12(14(17)8-13)9-18-15(19)20-10-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,18,19)
• InChI Key： GBQBBQWXCDIRKK-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1CNC(=O)OCC1C=CC=CC=1)Br

Computed Properties

• Exact Mass: 444.91744g/mol
• Monoisotopic Mass: 444.91744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(4-bromo-2-iodophenyl)methylcarbamate

Benzyl N-(4-Bromo-2-Iodophenyl)methylcarbamate (CAS No. 2680898-39-7): A Comprehensive Overview

Benzyl N-(4-bromo-2-iodophenyl)methylcarbamate (CAS No. 2680898-39-7) is a versatile compound with significant potential in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique bromo and iodo substituents, has garnered attention for its role in the development of novel pharmaceuticals and advanced materials.

The structure of benzyl N-(4-bromo-2-iodophenyl)methylcarbamate consists of a benzyl group attached to a carbamate moiety, which is further substituted with a 4-bromo-2-iodophenyl group. The presence of these halogenated substituents imparts unique chemical properties, making it a valuable intermediate in the synthesis of complex organic molecules. The compound's synthesis typically involves the reaction of 4-bromo-2-iodoaniline with benzyl chloroformate under controlled conditions, ensuring high yields and purity.

In the realm of medicinal chemistry, benzyl N-(4-bromo-2-iodophenyl)methylcarbamate has shown promise as a building block for the development of new drugs. Recent studies have explored its use in the synthesis of compounds with potential therapeutic applications, particularly in the treatment of neurological disorders and cancer. For instance, a study published in the *Journal of Medicinal Chemistry* (2021) reported the synthesis of a series of derivatives from this compound, which exhibited potent anti-cancer activity against various cell lines.

The pharmacological properties of benzyl N-(4-bromo-2-iodophenyl)methylcarbamate are also noteworthy. Its ability to cross the blood-brain barrier makes it an attractive candidate for the development of central nervous system (CNS) drugs. Additionally, its low toxicity profile and high solubility in organic solvents enhance its utility in pharmaceutical formulations. These properties have been validated through extensive in vitro and in vivo studies, demonstrating its safety and efficacy.

In the context of materials science, benzyl N-(4-bromo-2-iodophenyl)methylcarbamate has found applications in the development of functional polymers and organic electronics. The bromo and iodo substituents can be selectively functionalized to introduce various functionalities, such as conductivity, luminescence, and mechanical strength. A recent study published in *Advanced Materials* (2022) highlighted the use of this compound as a precursor for the synthesis of conjugated polymers with tunable electronic properties.

The stability and storage conditions of benzyl N-(4-bromo-2-iodophenyl)methylcarbamate are critical for maintaining its integrity and effectiveness. The compound is generally stable under ambient conditions but should be stored in a cool, dry place away from direct sunlight and moisture to prevent degradation. It is also advisable to handle it with care to avoid exposure to skin or inhalation.

In terms of analytical methods, various techniques can be employed to characterize benzyl N-(4-bromo-2-iodophenyl)methylcarbamate. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly used to determine its purity and structural integrity. These methods provide detailed insights into the compound's molecular structure and help ensure its quality for research and industrial applications.

The environmental impact of benzyl N-(4-bromo-2-iodophenyl)methylcarbamate is another important consideration. While it is not classified as a hazardous substance, proper disposal practices should be followed to minimize any potential environmental risks. Researchers are actively exploring more sustainable synthesis routes to reduce the ecological footprint associated with its production.

In conclusion, benzyl N-(4-bromo-2-iodophenyl)methylcarbamate (CAS No. 2680898-39-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties make it an invaluable tool for researchers and industry professionals working in organic synthesis, medicinal chemistry, and materials science. As ongoing research continues to uncover new applications and optimizations, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.